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Compound of Interest

Compound Name: 2-Thiophenecarbonitrile

Cat. No.: B031525

An In-depth Technical Guide to the Safe Handling of 2-Thiophenecarbonitrile
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals and is
compiled from publicly available Safety Data Sheets (SDS). It is not a substitute for a formal
risk assessment or the official SDS provided by the manufacturer. Always consult the original
SDS for the specific product you are using.

Chemical Identification and Properties

2-Thiophenecarbonitrile, also known as 2-Cyanothiophene, is a flammable and toxic liquid
commonly used as a laboratory chemical and intermediate in the synthesis of various
compounds, including thiaplatinacycles and 2,2'-thienylpyrroles.[1][2][3] Due to its hazardous
nature, strict adherence to safety protocols is mandatory.

Table 1: Physical and Chemical Properties of 2-Thiophenecarbonitrile
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Property Value Source(s)

CAS Number 1003-31-2 [1]
2-Cyanothiophene, Thiophene-

Synonyms [11[2][4]

2-carbonitrile

Molecular Formula CsHsNS [2][4]
Molecular Weight 109.15 g/mol [4]
Appearance Clear, colorless to yellow liquid  [5]
Boiling Point 192 °C (lit.) [2][3]
Density 1.172 g/mL at 25 °C (lit.) [2][3]
Flash Point 53 °C (127.4 °F) - closed cup [2]

Refractive Index

n20/D 1.563 (lit.)

[2](3]

Storage Class

3 - Flammable liquids

[2]

Hazard Identification and Classification

2-Thiophenecarbonitrile is classified as a hazardous chemical under the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[1] The primary hazards include flammability,
acute toxicity, skin irritation, and serious eye damage.[4] The signal word for this chemical is

"Danger”.[1]

Table 2: GHS Hazard Classification for 2-Thiophenecarbonitrile
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Hazard Class Category Hazard Statement Source(s)

o H226: Flammable
Flammable Liquids Category 3 o [1][4]
liquid and vapor

- H302: Harmful if
Acute Toxicity, Oral Category 4 [1114]
swallowed

o H312: Harmful in
Acute Toxicity, Dermal  Category 4 ) ) [1][4]
contact with skin

Acute Toxicity, H332: Harmful if

) Category 4 ) [1][4]
Inhalation inhaled
Skin H315: Causes skin

: - Category 2 N [11[4]
Corrosion/Irritation irritation
Serious Eye H318: Causes serious

o Category 1 [1][4]

Damage/Irritation eye damage
Specific Target Organ

o ) H335: May cause
Toxicity (Single Category 3 ) o [1][2]
respiratory irritation
Exposure)

Target Organs: Respiratory system.[1]

Handling and Storage Protocols

Proper handling and storage are critical to minimize exposure and prevent accidents.

Safe Handling Procedures

o Engineering Controls: All work must be conducted in a certified chemical fume hood.[1] Use
explosion-proof electrical, ventilating, and lighting equipment.[1] Ensure adequate ventilation,
especially in confined areas, and have eye wash stations and safety showers readily
accessible.[1]

» Personal Handling: Avoid contact with skin, eyes, and clothing.[6] Do not breathe vapors or
mist.[6] Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink, or
smoke in work areas.[1]
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« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][6] Use
only non-sparking tools and take precautionary measures against static discharge.[1]

Storage Conditions

o Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][6]
Containers that have been opened must be carefully resealed and kept upright.[6]

e Location: Store in a designated "Flammables area".[1]

e Incompatible Materials: Store away from strong oxidizing agents and strong bases.[1]

Exposure Controls and Personal Protective
Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through all routes.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale and Source(s)

Eye/Face Protection

Chemical safety goggles or
glasses as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield
may be required for splash

risks.

To prevent contact and serious

eye damage.[1][7]

Hand Protection

Wear appropriate protective
gloves (e.g., nitrile) to prevent
skin exposure. Inspect gloves

before use.

The substance is harmful in
contact with skin and causes
skin irritation.[1][ 7]

Skin and Body Protection

Wear appropriate protective
clothing, such as a flame-
resistant lab coat, to prevent
skin exposure. Closed-toe

shoes are mandatory.

Protects against accidental

splashes and contact.[1][7]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced. All
work should be done in a fume
hood.

Prevents inhalation of harmful
vapors and respiratory

irritation.[1]

First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of an exposure. Seek medical

attention promptly for all exposure incidents.

Table 4: First Aid Measures for 2-Thiophenecarbonitrile Exposure
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Exposure Route First Aid Protocol Source(s)

Immediately rinse cautiously
with plenty of water for at least
15 minutes, also under the
eyelids.[1] Remove contact
Eye Contact )
lenses if present and easy to
do.[1] Continue rinsing.[1]
Seek immediate medical

attention.[1]

Take off immediately all
contaminated clothing.[1]
Wash off immediately with
Skin Contact plenty of soap and water for at
least 15 minutes.[1][8] Seek

immediate medical attention.

[1]

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing.[1] If
) breathing is difficult, give

Inhalation

oxygen.[1] Do not use mouth-

to-mouth resuscitation.[1] Call

a POISON CENTER or

doctor/physician.[1]

Do NOT induce vomiting.[1]
) Rinse mouth with water.[1] Call
Ingestion o )
a physician or poison control

center immediately.[1]

Accidental Release and Firefighting Measures
Accidental Release Protocol

In case of a spill, the primary objectives are to ensure personnel safety, contain the spill, and
prevent environmental contamination.
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o Evacuate & Alert: Alert personnel in the area and evacuate non-essential personnel.[9][10]
» Control Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces).[1][6]
o Ventilate: Ensure adequate ventilation.[6]

o Containment: Use a non-combustible absorbent material (e.g., activated carbon, absorbent
pads) to contain the spill.[9] Place a dike around the spill to prevent it from spreading or
entering drains.[10][11]

o Cleanup: Soak up the material with the inert absorbent.[1] Use spark-proof tools for
collection.[1] Place the contaminated material into a suitable, closed, and labeled container
for disposal as hazardous waste.[1][12]

« Decontamination: Wash the affected area with a mild detergent solution and water.[9]

o PPE: All personnel involved in the cleanup must wear the appropriate PPE as described in
Section 4.0.[9]

Firefighting Measures

2-Thiophenecarbonitrile is a flammable liquid, and its vapors may form explosive mixtures
with air.[1]

Table 5: Firefighting Guidance
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Aspect

Instruction

Source(s)

Suitable Extinguishing Media

Use COgz, dry chemical, or

alcohol-resistant foam.[1][13]

Unsuitable Extinguishing
Media

Do not use a solid water
stream as it may scatter and

spread the fire.

Specific Hazards

Flammable. Containers may
explode when heated. Vapors
may travel to a source of

ignition and flash back.

[1]

Hazardous Combustion

Products

Carbon monoxide (CO),
Carbon dioxide (COz2),
Nitrogen oxides (NOx), Sulfur
oxides.

[1]

Protective Equipment

As in any fire, wear a self-

contained breathing apparatus

(SCBA) with pressure-demand

(MSHA/NIOSH approved or
equivalent) and full protective

gear.

[1]

Visualized Safety Protocols

To ensure clarity in procedural steps, the following diagrams illustrate key safety workflows for

handling 2-Thiophenecarbonitrile.
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Start: Handling Protocol

1. Preparabon & PPE

Conduct Risk Assessment

\
Verify Fume Hood
& Safety Shower/Eyewash
Functionality

\
Don Required PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

2. Chemicgl Handling
\ 4

Work Exclusively
Inside Chemical Fume Hood

\ 4

Ground Equipment to
Prevent Static Discharge

Y

Use Non-Sparking Tools

Y

Keep Container Tightly
Closed When Not In Use

3. Post-Hand‘ng & Storage

Decontaminate Work Area

\

Dispose of Contaminated
Waste in Labeled Container

Y

Store Chemical in Cool, Dry,
Well-Ventilated Flammables Area

\
Wash Hands Thoroughly

\

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling 2-Thiophenecarbonitrile.
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:
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Containment & Cleanup
Y

Don Full PPE
(Gloves, Goggles, etc.)

Y

Contain Spill with
Inert Absorbent Material
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Non-Sparking Tools

Y

Collect Waste into
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Final Steps
Y
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Click to download full resolution via product page

Caption: Emergency response workflow for a 2-Thiophenecarbonitrile spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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